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Compound of Interest

Compound Name: Ret-IN-14

Cat. No.: B11928071

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Ret-IN-14, a potent RET inhibitor. Following these
guidelines will not only ensure a safe laboratory environment but also maintain compliance with
regulatory standards.

Chemical and Safety Data at a Glance

A clear understanding of the properties of Ret-IN-14 is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for this compound.

Property Value
Molecular Formula C24H23FNsO4[1]
Molecular Weight 506.49 g/mol [1]
Storage Temperature -20°C[2]

Suspected of causing cancer. Very toxic to
Known Hazards o ) )
aquatic life with long-lasting effects.[3]

Experimental Protocols: Step-by-Step Disposal
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Proper disposal of Ret-IN-14 is critical to prevent environmental contamination and ensure
personnel safety. The toxicological properties of this material have not been thoroughly
investigated, warranting a cautious approach.[2]

Step 1: Personal Protective Equipment (PPE)

Before handling Ret-IN-14, ensure you are wearing the appropriate PPE to minimize exposure
risks. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Alaboratory coat or other protective clothing
Step 2: Waste Segregation and Collection

All materials contaminated with Ret-IN-14 must be segregated as hazardous waste. This
includes:

e Unused or expired Ret-IN-14 powder
e Solutions containing Ret-IN-14
o Contaminated consumables (e.g., pipette tips, vials, and gloves)

Collect all Ret-IN-14 waste in a designated, clearly labeled, and sealed hazardous waste
container.

Step 3: Decontamination of Work Surfaces

After handling Ret-IN-14, thoroughly decontaminate all work surfaces. Use a suitable
laboratory disinfectant or cleaning agent that is effective against chemical residues.

Step 4: Final Disposal

The recommended method for the final disposal of Ret-IN-14 is incineration.
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« Incineration: Product may be burned in a chemical incinerator equipped with an afterburner
and scrubber.[2]

» Licensed Disposal Service: Excess and expired materials should be offered to a licensed
hazardous material disposal company.[2]

Important Considerations:
e Do not dispose of Ret-IN-14 in sanitary sewers, storm sewers, or landfills.[2]

o Ensure that all federal, state, and local regulations regarding the disposal of this material are
followed.[2]

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the logical flow of
operations for the safe handling and disposal of Ret-IN-14.
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Caption: Workflow for the safe disposal of Ret-IN-14.

By adhering to these detailed procedures, your laboratory can maintain the highest standards
of safety and environmental responsibility when working with and disposing of Ret-IN-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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